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Compound of Interest

Compound Name: Sodium 2,4-dinitrophenolate

Cat. No.: B1681034

An In-depth Technical Guide on Sodium 2,4-
dinitrophenolate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of Sodium 2,4-dinitrophenolate, a compound of significant interest in biochemical
research.

Core Ildentification

Sodium 2,4-dinitrophenolate, also known as the sodium salt of 2,4-dinitrophenol (DNP), is an
organic compound with the CAS number 1011-73-0.[1][2][3] It is chemically related to
trinitrophenol (picric acid) and is utilized in biochemical studies of oxidative processes.[1][2]

Chemical and Physical Properties

The fundamental properties of Sodium 2,4-dinitrophenolate are summarized in the table
below. This data is essential for laboratory handling, experimental design, and computational
modeling.
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Property Value Source
CAS Number 1011-73-0 [1112][3]
Molecular Formula CeH3N2NaOs [2][3]
Molecular Weight 206.09 g/mol [3]
IUPAC Name sodium;2,4-dinitrophenolate [1]
2,4-Dinitrophenol sodium salt,
Synonyms Sodium 2,4-dinitrophenoxide, [3][4]
Sodium DNP
Light yellow to brown powder
Appearance [4]
or crystals
Solubility Soluble in DMSO [1]
JMOHQJVXBQAVNW-
InChl Key [2]
UHFFFAOYSA-M
C1=CC(=C(C=C1--INVALID-
SMILES LINK--[O-])--INVALID-LINK-- [1]

[O-D[O-].[Na+]

Molecular Structure

The molecular structure of Sodium 2,4-dinitrophenolate consists of a phenolate ring with two

nitro groups at the 2 and 4 positions, and a sodium ion. The nitro groups are crucial to the

compound's electronic properties.[1]

Caption: 2D molecular structure of Sodium 2,4-dinitrophenolate.

This initial guide provides the foundational chemical data for Sodium 2,4-dinitrophenolate.

Further sections will delve into its biochemical activities, experimental protocols for its use, and

its role in various signaling pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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